Stereoselective Synthesis and Enzymatic Production: Purity and Yield Comparisons
The 19(R),20(S)-EDP enantiomer is not the primary product of wild-type CYP epoxygenases, which instead predominantly produce 19(S),20(R)-EDP [1]. To obtain the (R,S) enantiomer, researchers must employ either specialized enzymatic methods (e.g., chemical inversion of the (S,R) isomer [1]) or complete asymmetric total synthesis [2]. The first reported asymmetric total synthesis of 19,20-EDP provides a route to enantiopure 19(R),20(S)-EDP, avoiding the laborious chromatographic resolution of racemic mixtures [2].
| Evidence Dimension | Enantiomeric purity / yield of synthesis |
|---|---|
| Target Compound Data | Enantiopure (≥98% purity) |
| Comparator Or Baseline | Racemic mixture; 19(S),20(R)-EDP (predominant enzymatic product) |
| Quantified Difference | Chemical epoxidation of DHA yields a mixture of positional isomers and enantiomers; enzymatic epoxidation yields predominantly 19(S),20(R)-EDP (~9:1 S,R:R,S) [1] |
| Conditions | Chemical synthesis (asymmetric) vs. enzymatic epoxidation (WT P450 BM3) |
Why This Matters
This data confirms that sourcing the specific (R,S) enantiomer requires a specialized, non-generic production process, justifying its procurement as a distinct, high-value research tool.
- [1] Ganguly, R., et al. (2018). Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids. Journal of Lipid Research, 59(11), 2237-2252. View Source
- [2] Cinelli, M. A., et al. (2019). Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid. The Journal of Organic Chemistry, 84(23), 15362–15372. View Source
